Cas no 2138406-23-0 (3-(4-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole)

• Product Name: 3-(4-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole
• CAS No: 2138406-23-0
• MF: C₁₂H₁₀ClF₃N₂
• MW: 274.669412136078
• CID: 5610761
• PubChem ID: 165486489
• Update Time: 2025-10-30

3-(4-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole
• EN300-840963
• 2138406-23-0

• Inchi： 1S/C12H10ClF3N2/c1-2-18-6-9(12(15)16)11(17-18)8-4-3-7(13)5-10(8)14/h3-6,12H,2H2,1H3
• InChI Key： NKRHEPUILHMISJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1C(C(F)F)=CN(CC)N=1

Computed Properties

• Exact Mass: 274.0484605g/mol
• Monoisotopic Mass: 274.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(4-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole

Comprehensive Overview of 3-(4-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole (CAS No. 2138406-23-0)

The compound 3-(4-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole (CAS No. 2138406-23-0) is a fluorinated pyrazole derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This article delves into the molecular structure, synthesis, applications, and current research trends surrounding this compound, while addressing frequently asked questions and industry-relevant topics.

From a structural perspective, 3-(4-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole features a pyrazole core substituted with a 4-chloro-2-fluorophenyl group at the 3-position and a difluoromethyl group at the 4-position. The presence of fluorine atoms and the ethyl group at the 1-position contribute to its distinctive electronic and steric properties. Researchers have noted that the strategic placement of fluorine atoms enhances the compound's metabolic stability and bioavailability, making it a subject of interest in pharmaceutical and agrochemical research.

One of the most searched questions regarding this compound relates to its synthesis. The preparation of CAS No. 2138406-23-0 typically involves multi-step organic reactions, including condensation, cyclization, and fluorination processes. Recent advancements in green chemistry have led to more efficient synthetic routes, reducing waste and improving yields. These developments align with the growing demand for sustainable chemical practices, a hot topic in both academic and industrial circles.

The applications of 3-(4-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole span multiple domains. In medicinal chemistry, its structural motifs are being explored for their potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory diseases. The agrochemical industry has also shown interest due to its possible use as an intermediate in the development of novel crop protection agents. These applications tie into broader discussions about innovation in disease treatment and sustainable agriculture, which are highly relevant to current global challenges.

Another frequently searched aspect is the compound's physicochemical properties. CAS No. 2138406-23-0 exhibits moderate solubility in organic solvents and stability under standard conditions, making it suitable for further chemical modifications. Its melting point, boiling point, and spectral data (NMR, MS) have been well-documented in recent literature, providing valuable references for researchers working with this material.

Recent studies have focused on the structure-activity relationships (SAR) of pyrazole derivatives like this compound. The difluoromethyl group, in particular, has been identified as a key pharmacophore in many bioactive molecules. This aligns with the pharmaceutical industry's growing interest in fluorine-containing compounds, which account for an increasing percentage of newly approved drugs. Such trends make this compound a valuable case study in modern medicinal chemistry courses and research programs.

From a commercial perspective, the availability and pricing of 3-(4-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole are common queries among researchers. While still considered a specialty chemical, its production has scaled up in recent years to meet growing demand from academic and industrial laboratories. Several reputable chemical suppliers now list this compound in their catalogs, with purity grades ranging from research to analytical standards.

Environmental and safety considerations are another important aspect frequently searched in relation to this compound. While not classified as hazardous under standard regulations, proper handling procedures should always be followed when working with fluorinated compounds. The scientific community continues to investigate the environmental fate of such molecules, particularly their biodegradation pathways and potential ecological impacts.

Looking forward, the research landscape for CAS No. 2138406-23-0 appears promising. Computational chemistry approaches, including molecular docking and DFT calculations, are being employed to predict and optimize its interactions with biological targets. These methods, combined with experimental validation, may unlock new applications for this versatile compound in the coming years.

In conclusion, 3-(4-chloro-2-fluorophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole represents an interesting case study in modern heterocyclic chemistry. Its unique structural features, combined with potential applications across multiple industries, make it a compound worth watching as research progresses. The scientific community's ongoing investigations into its properties and uses continue to generate valuable insights that contribute to broader advancements in chemical sciences.